Cas no 760211-54-9 (1,2-Difluoro-4-(1,3-dioxolan-2-ylmethyl)benzene)

1,2-Difluoro-4-(1,3-dioxolan-2-ylmethyl)benzene structure
760211-54-9 structure
Product Name:1,2-Difluoro-4-(1,3-dioxolan-2-ylmethyl)benzene
CAS No:760211-54-9
MF:C10H10F2O2
MW:200.182010173798
MDL:MFCD04117658
CID:820983
PubChem ID:2758276
Update Time:2025-04-19

1,2-Difluoro-4-(1,3-dioxolan-2-ylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-4-(1,3-dioxolan-2-ylmethyl)benzene
    • 1,3-Dioxolane,2-[(3,4-difluorophenyl)methyl]-(9CI)
    • 2-(3,4-Difluorobenzyl)-1,3-dioxolane
    • 1,3-Dioxolane, 2-[(3,4-difluorophenyl)methyl]-
    • MFCD04117658
    • 2-[(3,4-difluorophenyl)methyl]-1,3-dioxolane
    • AKOS016023380
    • CS-0364438
    • 760211-54-9
    • MDL: MFCD04117658
    • Inchi: 1S/C10H10F2O2/c11-8-2-1-7(5-9(8)12)6-10-13-3-4-14-10/h1-2,5,10H,3-4,6H2
    • InChI Key: XGFSPGAXADZYEZ-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CC1OCCO1)F

Computed Properties

  • Exact Mass: 200.06488588g/mol
  • Monoisotopic Mass: 200.06488588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 18.5Ų

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